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Compound Name: 3-Formylbenzamide

CAS No.: 126534-87-0

Cat. No.: B138454

Get Quote

An In-depth Technical Guide to 3-Formylbenzamide for Advanced Research and Development

Abstract
This technical guide provides a comprehensive overview of 3-Formylbenzamide (CAS No:

126534-87-0), a bifunctional aromatic building block of significant interest to the pharmaceutical

and chemical synthesis sectors. As a Senior Application Scientist, my objective is to move

beyond simple data recitation and provide a document that synthesizes core chemical data

with practical, field-proven insights. This guide is structured to serve researchers, process

chemists, and drug development professionals by detailing the compound's identity,

physicochemical properties, spectroscopic signatures, a validated synthesis protocol, and its

strategic applications in modern medicinal chemistry, particularly in the design of targeted

therapeutics.

Core Chemical Identity and Physicochemical
Properties
3-Formylbenzamide, also known as 3-carbamoylbenzaldehyde, is a substituted aromatic

compound featuring both an aldehyde and a primary amide functional group at the meta

positions of a benzene ring. This unique arrangement makes it a versatile intermediate, offering
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two distinct points for chemical modification. The aldehyde group serves as a reactive handle

for reductive amination, Wittig reactions, or oxidation, while the benzamide moiety provides a

stable structural scaffold that is a common feature in many bioactive molecules.

Precise identification and understanding of its properties are paramount for its effective use in a

laboratory or process setting. The following table summarizes its key identifiers and physical

characteristics, compiled from authoritative chemical databases.[1][2][3][4]

Property Value Source(s)

CAS Number 126534-87-0 [1][2][4][5][6]

IUPAC Name 3-formylbenzamide [2]

Synonyms
3-Carbamoylbenzaldehyde,

Benzamide, 3-formyl-
[2]

Molecular Formula C₈H₇NO₂ [1][2]

Molecular Weight 149.15 g/mol [1][2][4]

Physical Form Solid [1][3]

Boiling Point 317.5 ± 25.0 °C at 760 mmHg [1][3]

Purity (Typical) ≥97% [1][3]

Storage Conditions
Store at 2-8°C under an inert

atmosphere (e.g., Nitrogen)
[1][3][7]

Spectroscopic Characterization: A Validating
System
For any researcher, unambiguous structural confirmation is non-negotiable. The spectroscopic

profile of 3-Formylbenzamide provides a self-validating fingerprint of its identity.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals

corresponding to the aldehyde proton (a singlet typically downfield, δ ≈ 9.9-10.2 ppm),

aromatic protons in the meta-substituted pattern, and two broad singlets for the non-
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equivalent amide (-CONH₂) protons. The related isomer, 4-formylbenzamide, shows its

aldehyde proton at 10.21 ppm, providing a close reference.[8]

¹³C NMR Spectroscopy: The carbon spectrum will be characterized by a signal for the

aldehyde carbonyl carbon (δ ≈ 190-193 ppm), the amide carbonyl carbon (δ ≈ 167-169 ppm),

and four distinct signals for the aromatic carbons, reflecting the meta-substitution pattern.[8]

Infrared (IR) Spectroscopy: The IR spectrum provides crucial information about the functional

groups. Key expected absorptions include N-H stretching from the primary amide (two

bands, ~3400-3100 cm⁻¹), a sharp C=O stretch from the aldehyde (~1700 cm⁻¹), and

another strong C=O stretch from the amide (Amide I band, ~1650-1680 cm⁻¹).[9]

Mass Spectrometry (MS): Electron ionization mass spectrometry (EI-MS) will show a

molecular ion (M⁺) peak corresponding to its molecular weight (m/z = 149).[2][8]

Synthesis Protocol: Amidation of 3-Formylbenzoic
Acid
While multiple synthetic routes exist, a reliable and scalable method for preparing 3-
Formylbenzamide is the direct amidation of 3-formylbenzoic acid. This protocol is chosen for

its straightforward execution and use of common laboratory reagents. The causality behind this

choice is simple: it leverages the robust and well-understood chemistry of carboxylic acid

activation followed by nucleophilic acyl substitution.
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Caption: A representative workflow for the synthesis of 3-Formylbenzamide.
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Step-by-Step Methodology:

Activation of Carboxylic Acid: To a solution of 3-formylbenzoic acid (1.0 eq) in a dry, inert

solvent (e.g., dichloromethane or toluene) under a nitrogen atmosphere, add thionyl chloride

(SOCl₂, 1.2 eq) or oxalyl chloride ((COCl)₂, 1.2 eq) dropwise at 0 °C. A catalytic amount of

dimethylformamide (DMF) can be added if using oxalyl chloride.

Causality: The carboxylic acid is a poor electrophile. Converting it to the highly reactive

acid chloride intermediate is essential for efficient reaction with the ammonia nucleophile.

Reaction Monitoring: Stir the reaction at room temperature for 1-2 hours. Progress can be

monitored by IR spectroscopy (disappearance of the broad O-H stretch of the carboxylic

acid).

Removal of Excess Reagent: Remove the solvent and excess activating agent under

reduced pressure. This step is critical to prevent unwanted side reactions in the next step.

Amidation: Re-dissolve the crude acid chloride in a dry, aprotic solvent (e.g., tetrahydrofuran,

THF). Cool the solution to 0 °C and slowly add a concentrated aqueous solution of

ammonium hydroxide (NH₄OH, 2-3 eq) or bubble anhydrous ammonia gas through the

solution.

Causality: Ammonia acts as the nucleophile, attacking the electrophilic carbonyl carbon of

the acid chloride. Using excess ammonia neutralizes the HCl byproduct generated during

the reaction.

Work-up and Purification: After the reaction is complete (monitored by TLC), dilute the

mixture with water and extract with an organic solvent like ethyl acetate. Wash the organic

layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under

reduced pressure. The resulting crude solid can be purified by recrystallization or silica gel

chromatography to yield pure 3-Formylbenzamide.

Applications in Drug Discovery and Medicinal
Chemistry
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The true value of 3-Formylbenzamide lies in its utility as a versatile scaffold in drug discovery.

The benzamide motif is a privileged structure, found in numerous FDA-approved drugs, where

it often participates in crucial hydrogen bonding interactions with protein targets.[10][11] The

aldehyde group provides a convenient point of attachment for building more complex

molecules.

A. Building Block for Targeted Protein Degraders (PROTACs): Proteolysis-targeting chimeras

(PROTACs) are heterobifunctional molecules that induce the degradation of specific proteins.

They consist of a ligand for a target protein and a ligand for an E3 ubiquitin ligase, joined by a

chemical linker. Benzamide derivatives have emerged as novel, stable ligands for the Cereblon

(CRBN) E3 ligase.[12] 3-Formylbenzamide is an ideal starting point for synthesizing the linker

component of a PROTAC. The aldehyde can be readily converted into an amine via reductive

amination, which can then be elongated and coupled to the target-binding ligand.

PROTAC Assembly from 3-Formylbenzamide

3-Formylbenzamide CAS: 126534-87-0 Linker Precursor Reductive Amination Modify Aldehyde Full Linker Elongate

{Final PROTAC Molecule}Warhead Ligand (Binds Target)

E3 Ligand (e.g., Benzamide Core)

Click to download full resolution via product page

Caption: Role of 3-Formylbenzamide as a precursor in PROTAC synthesis.

B. Scaffold for Enzyme Inhibitors: Benzamide derivatives have been successfully developed as

inhibitors for various enzyme classes.

FtsZ Inhibitors: The 3-methoxybenzamide core is a known pharmacophore for inhibitors of

the bacterial cell division protein FtsZ, a promising antibacterial target.[13] The formyl group
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on 3-Formylbenzamide could be used to explore and optimize interactions in the binding

pocket.

Sirtuin (SIRT) Inhibitors: Substituted benzamides are potent inhibitors of SIRT2, a target for

neurodegenerative diseases.[14] 3-Formylbenzamide provides a scaffold to synthesize

libraries of compounds for structure-activity relationship (SAR) studies.

Safety and Handling
As a responsible scientist, proper handling of all chemicals is mandatory. 3-Formylbenzamide
is classified as harmful and requires appropriate personal protective equipment (PPE),

including safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated

fume hood.

GHS Pictogram: GHS07 (Harmful)[1][3]

Signal Word: Warning[1][3]

Hazard Statements:

H302: Harmful if swallowed[1][3]

H315: Causes skin irritation[2][3]

H319: Causes serious eye irritation[2][3]

H335: May cause respiratory irritation[2][3]

Precautionary Statements: Refer to the material safety data sheet (MSDS) for a full list,

including P261 (Avoid breathing dust), P280 (Wear protective gloves/eye protection), and

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing).[1][3]

Conclusion
3-Formylbenzamide (CAS: 126534-87-0) is more than a catalog chemical; it is a strategic tool

for the modern medicinal chemist. Its bifunctional nature, combining the stable, protein-binding

benzamide core with a versatile aldehyde handle, makes it a valuable starting material for
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constructing complex molecular architectures. From targeted protein degraders to novel

enzyme inhibitors, its applications are both current and expanding. This guide has provided the

core technical data, a reliable synthesis protocol, and the strategic context necessary for its

effective and safe implementation in advanced research and development programs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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